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Compound of Interest
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Despite a comprehensive search for a therapeutic agent designated as "JS-11" for use in

disease model studies, no substantial scientific literature or publicly available data could be

located. The search did not yield information regarding its mechanism of action, efficacy in

preclinical models, or associated experimental protocols.

Initial investigations into scientific databases and public records did not identify a compound

with the specific name "JS-11" that has been extensively characterized for its application in

disease models. The search results did, however, yield information on a clinical-stage drug

named JS111, an EGFR inhibitor being investigated for non-small cell lung cancer. However,

no direct link or alias between "JS-11" and "JS111" could be established.

Further searches across a broad range of terms related to drug development and preclinical

studies also failed to provide any data on "JS-11." The query returned information on unrelated

entities, including the cytokine Interleukin-11 (IL-11) and a guitar model.

A single, isolated finding from a chemical supplier, MedchemExpress, lists a product named

"JS11" as an inhibitor of the natriuretic polypeptide receptor 1 (Npr1), with a reported IC50 of

1.9 μM for the human receptor. The product description mentions its use in mouse models of

pruritus (itching). This solitary piece of information is insufficient to generate the detailed

Application Notes and Protocols requested, which would necessitate a body of research with

quantitative data, detailed experimental methodologies, and elucidated signaling pathways

across various disease models.
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Based on the exhaustive search, it is concluded that there is currently no publicly available

scientific information to fulfill the request for detailed Application Notes and Protocols on the

use of a compound named "JS-11" in disease model studies. The name may refer to a very

early-stage compound with no published data, an internal company codename, or a potential

error in the query.

Researchers, scientists, and drug development professionals seeking information on a specific

therapeutic agent are advised to verify the exact nomenclature and any alternative

designations. Should "JS-11" be an internal or newly developed compound, the relevant data

would likely reside with the developing institution or company and may not be in the public

domain.

To cite this document: BenchChem. [Application of JS-11 in Disease Model Studies:
Information Not Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192974#application-of-js-11-in-disease-model-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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